Cas no 54582-21-7 (ETHANONE, 1-(2-METHOXYPHENYL)-, OXIME, (E)-)

ETHANONE, 1-(2-METHOXYPHENYL)-, OXIME, (E)- structure
54582-21-7 structure
Product Name:ETHANONE, 1-(2-METHOXYPHENYL)-, OXIME, (E)-
CAS No:54582-21-7
MF:C9H11NO2
MW:165.189142465591
CID:3431671
PubChem ID:5824625
Update Time:2025-04-21

ETHANONE, 1-(2-METHOXYPHENYL)-, OXIME, (E)- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-(2-METHOXYPHENYL)-, OXIME, (E)-
    • Ethanone, 1-(2-methoxyphenyl)-, oxime, (1E)-
    • F78441
    • DTXSID101281892
    • 665-010-5
    • 1-(2-METHOXYPHENYL)ETHAN-1-ONE OXIME
    • 2-METHOXYACETOPHENONE, OXIME
    • AKOS024324120
    • 54582-21-7
    • (1E)-1-(2-Methoxyphenyl)ethanone oxime
    • Inchi: 1S/C9H11NO2/c1-7(10-11)8-5-3-4-6-9(8)12-2/h3-6,11H,1-2H3/b10-7+
    • InChI Key: DIKCFMMRNVHRSS-JXMROGBWSA-N
    • SMILES: C(=N/O)(\C1=CC=CC=C1OC)/C

Computed Properties

  • Exact Mass: 165.078978594Da
  • Monoisotopic Mass: 165.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.8Ų
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